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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552 Get Quote

Essential Safety and Handling Guide for 2-
Amino-5-iodo-4-methylpyridine
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of 2-Amino-5-iodo-4-methylpyridine (CAS RN:

356561-08-5), ensuring operational safety and appropriate disposal.

Chemical Identity:

Name: 2-Amino-5-iodo-4-methylpyridine

Synonyms: 2-Amino-5-iodo-4-picoline, 5-Iodo-4-methylpyridin-2-amine[1]

Appearance: Light yellow to brown to dark green powder or crystal[2]

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet from TCI Chemicals, 2-Amino-5-iodo-4-methylpyridine is

classified as causing skin and serious eye irritation.[3] Therefore, adherence to the following

PPE guidelines is mandatory to minimize exposure and ensure personal safety.
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Summary of Required Personal Protective Equipment:

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields, chemical goggles, or a

face shield.[3][4]

To protect eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3][4]

To prevent skin contact and

absorption.

Skin and Body Protection
Laboratory coat, protective

clothing.[3][4]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4]

To avoid inhalation of dust.

Operational and Handling Protocols
Proper handling procedures are critical to maintaining a safe laboratory environment. The

following steps should be strictly followed when working with 2-Amino-5-iodo-4-
methylpyridine.

Handling Procedures:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood

to minimize dust dispersion.[3][4]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[3]

Personal Hygiene: Wash hands and face thoroughly after handling the compound. Do not

eat, drink, or smoke in the work area.[3][5]

Storage: Keep the container tightly closed and store it in a cool, shaded area, avoiding

exposure to light.[3]

In Case of Exposure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/121b9fcb-e82a-40a0-9614-c5644724e1e4
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/121b9fcb-e82a-40a0-9614-c5644724e1e4
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/121b9fcb-e82a-40a0-9614-c5644724e1e4
https://nmu-mi.newlook.safecollegessds.com/document/repo/121b9fcb-e82a-40a0-9614-c5644724e1e4
https://www.benchchem.com/product/b1285552?utm_src=pdf-body
https://www.benchchem.com/product/b1285552?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/121b9fcb-e82a-40a0-9614-c5644724e1e4
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.tcichemicals.com/BE/en/sds/A2880_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately wash the affected area with plenty of water. If skin irritation

occurs, seek medical attention.[3]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If eye irritation persists, seek medical attention.

[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

medical advice if you feel unwell.[3]

Ingestion: Rinse the mouth with water. Seek medical attention.[3]

Disposal Plan
The disposal of 2-Amino-5-iodo-4-methylpyridine and its contaminated materials must be

handled as hazardous waste.

Disposal Procedures:

Waste Classification: All waste containing this compound, including unused product and

contaminated lab supplies (e.g., gloves, wipes), must be treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container for

hazardous materials.

Licensed Disposal: Entrust the disposal of the waste to a licensed waste disposal company.

[3] Adhere to all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-Amino-5-iodo-4-
methylpyridine in a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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